Cas no 25058-17-7 (Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(dihydrogen phosphite))

• Product Name: Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(dihydrogen phosphite)
• CAS No: 25058-17-7
• MF: C₁₅H₁₈O₆P₂
• MW: 356.247346401215
• CID: 291456
• PubChem ID: 20510609
• Update Time: 2025-04-19

Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(dihydrogen phosphite) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(dihydrogen phosphite)
• [4-[2-(4-dihydroxyphosphanyloxyphenyl)propan-2-yl]phenyl] dihydrogen phosphite
• 4,4'-Isopropylidenediphenyl diphosphite
• Bisphenol A phosphite (1:2)
• Phenol,4,4'-(1-methylethylidene)bis-, bis(dihydrogen phosphite) (9CI)
• Phenol,4,4'-isopropylidenedi-, bis(dihydrogen phosphite) (8CI)
• SCHEMBL13052137
• Q27284383
• 4,4'-Isopropylidenediphenol bis(dihydrogen phosphite)
• CCRIS 8269
• DTXSID301030992
• UNII-N192K2ICVA
• N192K2ICVA
• PHENOL, 4,4'-(1-METHYLETHYLIDENE)BIS-, 1,1'-BIS(DIHYDROGEN PHOSPHITE)
• 25058-17-7
• BISPHENOL A DIHYDROGEN PHOSPHITE

• Inchi： 1S/C15H18O6P2/c1-15(2,11-3-7-13(8-4-11)20-22(16)17)12-5-9-14(10-6-12)21-23(18)19/h3-10,16-19H,1-2H3
• InChI Key： SJFVAXDVZIQNMC-UHFFFAOYSA-N
• SMILES： P(O)(O)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OP(O)O

Computed Properties

• Exact Mass: 356.05786229g/mol
• Monoisotopic Mass: 356.05786229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.4Ų